(4R)-4-hydroxy-3-methylideneoxolan-2-one
Overview
Description
Tulipalin B is a member of the class of butan-4-olides that is 3-methylidenebutan-4-olide carrying an additional hydroxy substituent at position 4 (the 4R-enantiomer) It has a role as a plant metabolite, an antifungal agent and an antibacterial agent. It is a butan-4-olide, an enoate ester and a secondary alcohol.
(4R)-4-hydroxy-3-methylideneoxolan-2-one is a natural product found in Artabotrys hexapetalus with data available.
Properties
CAS No. |
95529-89-8 |
|---|---|
Molecular Formula |
C5H6O3 |
Molecular Weight |
114.10 g/mol |
IUPAC Name |
(4R)-4-hydroxy-3-methylideneoxolan-2-one |
InChI |
InChI=1S/C5H6O3/c1-3-4(6)2-8-5(3)7/h4,6H,1-2H2/t4-/m0/s1 |
InChI Key |
BFLSLERVRLOFCX-BYPYZUCNSA-N |
Isomeric SMILES |
C=C1[C@H](COC1=O)O |
Canonical SMILES |
C=C1C(COC1=O)O |
Origin of Product |
United States |
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